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Compound of Interest

Compound Name: PIK-C98

Cat. No.: B1677875

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of potent compounds like PIK-C98, a PI3K inhibitor, are
critical for maintaining a safe laboratory environment and ensuring environmental protection.
This document provides a comprehensive, step-by-step guide for the operational and disposal
plans for PIK-C98, aligning with standard laboratory safety practices and regulatory
compliance. All personnel handling this compound must adhere to these procedures to mitigate
potential hazards.

Core Safety and Handling Precautions

Before beginning any work with PIK-C98, it is imperative to be thoroughly familiar with its
chemical properties and potential hazards. Although a specific Safety Data Sheet (SDS) for
PIK-C98 is not readily available, it should be treated as a potentially hazardous substance. The
consistent use of appropriate Personal Protective Equipment (PPE) is mandatory.

Engineering Controls:

 All work with PIK-C98 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation risk.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.
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Personal Protective Equipment (PPE):
e Gloves: Chemically resistant gloves (e.qg., nitrile) are required.
o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

o Lab Coat: A standard laboratory coat is necessary to protect from splashes.

Quantitative Data Summary

For ease of reference, the key chemical data for PIK-C98 are summarized below.

Property Value
Molecular Formula C16H10CI2N20S
Molecular Weight 349.22 g/mol
CAS Number 691388-62-2

2-Cyano-5-[5-(2,5-dichlorophenyl)-2-

furanyl]-2,4-pentadienethioamide

Chemical Name

Step-by-Step Disposal Protocol for PIK-C98

The disposal of PIK-C98 and any materials contaminated with it must be managed as
hazardous chemical waste. Adherence to your institution's and local environmental regulations
is mandatory.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired PIK-C98 powder in its original container or a new, clearly
labeled, and sealed waste container.

o All disposable materials that have come into direct contact with the compound, such as
weigh boats, pipette tips, and contaminated gloves, must be collected in a designated,
sealed hazardous waste bag or container.[1]
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Liquid Waste:

o Solutions containing PIK-C98 should be collected in a dedicated, leak-proof, and
chemically compatible hazardous waste container.[1][2]

o Given that PIK-C98 is a chlorinated organic compound, it is crucial to collect this waste in
a container specifically designated for halogenated organic waste. Do not mix with non-
halogenated solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.[3]

Empty Containers:

o Empty containers that held PIK-C98 should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).

o The rinsate from this process must be collected and disposed of as hazardous liquid
waste in the halogenated waste stream.[3]

o After triple-rinsing, the container labels should be defaced, and the container can then be
disposed of as regular laboratory glass or plastic waste, in accordance with institutional
policies.

. Labeling and Storage:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full
chemical name "PIK-C98," and the name of the solvent(s) used.

Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.

Ensure all waste containers are kept securely closed except when actively adding waste.

The use of secondary containment for all liquid waste containers is highly recommended to
prevent spills.

. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.
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e Under no circumstances should PIK-C98 or its solutions be disposed of down the drain or in
the regular trash.[1] Chlorinated organic compounds are persistent environmental pollutants
and require specialized disposal methods, typically high-temperature incineration.[3][4]

Experimental Workflow for PIK-C98 Disposal

The following diagram outlines the logical workflow for the proper disposal of PIK-C98 waste.

Waste Generation Waste Processing & Segregation

Liquid Waste
lutions containing PIK-C98)

Click to download full resolution via product page

A workflow for the safe disposal of PIK-C98 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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